Cas no 1351617-71-4 (1-(4-butoxybenzoyl)-4-(3,5-dimethyl-1,2-oxazol-4-yl)methylpiperazine hydrochloride)

• Product Name: 1-(4-butoxybenzoyl)-4-(3,5-dimethyl-1,2-oxazol-4-yl)methylpiperazine hydrochloride
• CAS No: 1351617-71-4
• MF: C₂₁H₃₀ClN₃O₃
• MW: 407.9342045784
• CID: 6431862
• PubChem ID: 71782681
• Update Time: 2025-05-26

1-(4-butoxybenzoyl)-4-(3,5-dimethyl-1,2-oxazol-4-yl)methylpiperazine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(4-butoxybenzoyl)-4-(3,5-dimethyl-1,2-oxazol-4-yl)methylpiperazine hydrochloride
• (4-butoxyphenyl)-[4-[(3,5-dimethyl-1,2-oxazol-4-yl)methyl]piperazin-1-yl]methanone:hydrochloride
• F5860-0124
• 1-(4-BUTOXYBENZOYL)-4-[(3,5-DIMETHYL-1,2-OXAZOL-4-YL)METHYL]PIPERAZINE HYDROCHLORIDE
• (4-butoxyphenyl)-[4-[(3,5-dimethyl-1,2-oxazol-4-yl)methyl]piperazin-1-yl]methanone;hydrochloride
• AKOS026686090
• 1351617-71-4
• VU0526035-1
• (4-butoxyphenyl)(4-((3,5-dimethylisoxazol-4-yl)methyl)piperazin-1-yl)methanone hydrochloride

• Inchi： 1S/C21H29N3O3.ClH/c1-4-5-14-26-19-8-6-18(7-9-19)21(25)24-12-10-23(11-13-24)15-20-16(2)22-27-17(20)3;/h6-9H,4-5,10-15H2,1-3H3;1H
• InChI Key： FWGTYURTSUQAHL-UHFFFAOYSA-N
• SMILES： [H]Cl.C(C1=CC=C(OCCCC)C=C1)(N1CCN(CC2=C(C)ON=C2C)CC1)=O

Computed Properties

• Exact Mass: 407.1975695g/mol
• Monoisotopic Mass: 407.1975695g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 460
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on 1-(4-butoxybenzoyl)-4-(3,5-dimethyl-1,2-oxazol-4-yl)methylpiperazine hydrochloride

Comprehensive Overview of 1-(4-butoxybenzoyl)-4-(3,5-dimethyl-1,2-oxazol-4-yl)methylpiperazine hydrochloride (CAS No. 1351617-71-4)

1-(4-butoxybenzoyl)-4-(3,5-dimethyl-1,2-oxazol-4-yl)methylpiperazine hydrochloride (CAS No. 1351617-71-4) is a chemically synthesized compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of piperazine derivatives, which are widely studied for their diverse biological activities. The presence of a butoxybenzoyl group and a 3,5-dimethyl-1,2-oxazol-4-yl moiety in its structure makes it a subject of interest for researchers exploring novel drug candidates.

In recent years, the demand for piperazine-based compounds has surged, driven by their applications in central nervous system (CNS) disorders, anti-inflammatory agents, and antimicrobial therapies. The compound 1-(4-butoxybenzoyl)-4-(3,5-dimethyl-1,2-oxazol-4-yl)methylpiperazine hydrochloride is no exception, with preliminary studies suggesting its potential in modulating neurotransmitter systems. Researchers are particularly intrigued by its ability to interact with G-protein-coupled receptors (GPCRs), a key target in modern drug discovery.

The synthesis of 1-(4-butoxybenzoyl)-4-(3,5-dimethyl-1,2-oxazol-4-yl)methylpiperazine hydrochloride involves a multi-step process, including the condensation of 4-butoxybenzoic acid with piperazine derivatives, followed by the introduction of the 3,5-dimethyl-1,2-oxazol-4-yl group. The final product is isolated as a hydrochloride salt to enhance its stability and solubility. This meticulous synthesis underscores the compound's relevance in medicinal chemistry and drug development.

One of the most frequently searched questions about this compound is its mechanism of action and potential side effects. While detailed clinical data is still limited, in vitro studies indicate that it may exhibit selective receptor binding, reducing the likelihood of off-target effects. This specificity is crucial for developing safer and more effective therapeutics, aligning with the growing trend toward personalized medicine.

Another area of interest is the compound's pharmacokinetic profile. Early research suggests that 1-(4-butoxybenzoyl)-4-(3,5-dimethyl-1,2-oxazol-4-yl)methylpiperazine hydrochloride has favorable absorption and distribution properties, making it a promising candidate for oral administration. Its metabolic stability and half-life are currently under investigation, with researchers leveraging advanced techniques like LC-MS and NMR spectroscopy to elucidate its behavior in biological systems.

The compound's potential applications extend beyond therapeutics. It is also being explored in biochemical assays and diagnostic tools, where its unique chemical properties can be harnessed for detecting specific biomarkers. This versatility has led to increased interest from both academia and industry, with several patents filed for its use in various biotechnological applications.

In the context of sustainability and green chemistry, researchers are investigating eco-friendly synthesis routes for 1-(4-butoxybenzoyl)-4-(3,5-dimethyl-1,2-oxazol-4-yl)methylpiperazine hydrochloride. Efforts are underway to minimize the use of hazardous reagents and reduce waste generation, aligning with global initiatives for environmentally responsible drug development.

As the scientific community continues to unravel the full potential of 1-(4-butoxybenzoyl)-4-(3,5-dimethyl-1,2-oxazol-4-yl)methylpiperazine hydrochloride, its role in advancing precision medicine and biotechnology becomes increasingly evident. With ongoing studies and collaborations, this compound may soon emerge as a cornerstone in the development of next-generation therapeutics and diagnostic tools.